Cas no 1211539-31-9 (2-(Pyrrolidin-2-yl)phenol)

• Product Name: 2-(Pyrrolidin-2-yl)phenol
• CAS No: 1211539-31-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 654252
• PubChem ID: 18688913
• Update Time: 2024-02-29

2-(Pyrrolidin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-2-yl)phenol
• 2-pyrrolidin-2-ylphenol
• 2-(2-pyrrolidinyl)phenol
• EN300-1830994
• AKOS006343131
• I11883
• SCHEMBL6829331
• 1211539-31-9

• Inchi： 1S/C10H13NO/c12-10-6-2-1-4-8(10)9-5-3-7-11-9/h1-2,4,6,9,11-12H,3,5,7H2
• InChI Key： LIRAHXXJLSDRSO-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1CCCN1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.107
• Boiling Point: 231 ºC
• Flash Point: 81 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines